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Compound of Interest

Compound Name: Tetradecylbenzene

Cat. No.: B074307

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecylbenzene, an alkylbenzene characterized by a fourteen-carbon alkyl chain attached
to a benzene ring, is a compound of significant interest in various scientific and industrial
domains.[1][2] Its unique amphiphilic nature, arising from the combination of a hydrophobic
alkyl tail and a hydrophilic aromatic head, underpins its utility in applications ranging from
surfactant production to its use as a lubricant additive.[1][2] This guide provides a
comprehensive overview of tetradecylbenzene, delving into its chemical identity,
physicochemical properties, synthesis, applications, and safety considerations. The information
presented herein is intended to equip researchers and professionals with the technical
knowledge required for its effective and safe utilization.

Chemical Identity and Nomenclature

A clear understanding of a compound's nomenclature is fundamental for accurate scientific
communication and database searches.
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Identifier Value Source
IUPAC Name 1-Phenyltetradecane [3]

Common Name Tetradecylbenzene [3]

CAS Number 1459-10-5 [B14151[6][7]
Molecular Formula C20H3a [BI41[5][6][7]
Molecular Weight 274.48 g/mol [4]

n-Tetradecylbenzene, Phenyl-
Synonyms n-tetradecane, 3114181191

Myristylbenzene

Structural Representation:
Caption: 2D structure of Tetradecylbenzene.

Physicochemical Properties

The physical and chemical properties of tetradecylbenzene dictate its behavior in various
systems and are crucial for its application and handling.
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Property Value Source

Appearance Colorless to pale yellow liquid [2][10]

Odor Mild [10]

Melting Point 16 °C (61 °F) [4][11]

Boiling Point 359 °C (678 °F) at 760 mmHg [41[11]

Density 0.854 g/mL at 20 °C [4]
Insoluble in water; soluble in

N nonpolar organic solvents like

Solubility [1]
hexane, petroleum ether, and
chloroform.

Vapor Pressure 0.0000238 mmHg [10]

Refractive Index 1.481 at 20 °C [4]

Flash Point 196°C/6mm [4]
Stable under normal

- conditions. Flammable.
Stability [41[12]

Incompatible with strong

oxidizing agents.

Synthesis and Reactivity

The primary industrial synthesis of linear alkylbenzenes, including tetradecylbenzene, involves

the Friedel-Crafts alkylation of benzene with the corresponding linear alkene (in this case, 1-

tetradecene) in the presence of a catalyst such as hydrofluoric acid or a solid acid catalyst.

lllustrative Synthesis Workflow:
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Friedel-Crafts SEETEUIEGT
Alkylation Reactor Tetradecylbenzene

Acid Catalyst
(e.g., HF, Solid Acid)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Tetradecylbenzene.

Tetradecylbenzene exhibits typical reactions of aromatic hydrocarbons. The benzene ring can
undergo electrophilic substitution reactions such as halogenation, nitration, and sulfonation,
primarily at the ortho and para positions due to the activating effect of the alkyl group.[10] It can
react vigorously with strong oxidizing agents.[10]

Applications in Research and Industry

The unique properties of tetradecylbenzene make it a valuable compound in several fields:

» Surfactant Production: A primary application of tetradecylbenzene is as an intermediate in
the synthesis of linear alkylbenzene sulfonates (LAS).[10] LAS are major components of
synthetic detergents due to their excellent cleaning properties.

» Lubricant Additives: Its long alkyl chain contributes to favorable viscosity and lubricating
properties, making it a useful additive in various industrial lubricants.[1]

o Chemical Intermediate: Tetradecylbenzene serves as a precursor for the synthesis of other
organic compounds.[1]

o Research Applications: In research, it is used to study the effects of alkyl chain length on the
physicochemical properties of alkylbenzenes and to understand their environmental fate and
degradation pathways.[1] It also serves as an analytical reference standard for
environmental sample analysis.[13]
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Analytical Characterization

Several analytical techniques are employed for the identification and quantification of
tetradecylbenzene:

¢ Gas Chromatography (GC): Coupled with a flame ionization detector (FID) or a mass
spectrometer (MS), GC is a primary method for separating and identifying
tetradecylbenzene in complex mixtures.[5][14]

e High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis
of tetradecylbenzene, particularly when dealing with less volatile matrices.[14]

e Spectroscopy:

o Infrared (IR) Spectroscopy: Provides information about the functional groups present in
the molecule.[3]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for elucidating the precise molecular structure.[10]

o Mass Spectrometry (MS): Provides information about the molecular weight and
fragmentation pattern, aiding in identification.[6]

Safety and Handling

Proper handling of tetradecylbenzene is essential to ensure laboratory and industrial safety.

Personal Protective Equipment (PPE) Workflow:
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Handling Tetradecylbenzene

\\\ Required Personal\Prqteclive Equipment SN

Handle in a Well-Ventilated Area Safety Goggles/ . . - - -
/ e o / " Face Shield Impervious Gloves Protective Clothing Respirator (if necessary)
Safe Handling Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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